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Compound of Interest

Compound Name: VPC-13566

Cat. No.: B1684039

Essential Safety and Handling Guide for VPC-
13566

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides essential safety, handling, and disposal information for VPC-13566, a
potent androgen receptor (AR) inhibitor. It is intended for researchers, scientists, and drug
development professionals. VPC-13566 is a small molecule that specifically targets the Binding
Function 3 (BF3) pocket of the AR, thereby inhibiting its transcriptional activity.[1][2][3][4] It has
been shown to be effective in vitro against various prostate cancer cell lines, including those
resistant to enzalutamide, and in vivo in mouse xenograft models.

Hazard Identification and Personal Protective
Equipment (PPE)

As a novel chemical compound, the full toxicological properties of VPC-13566 may not be fully
known. Therefore, it is crucial to handle this compound with care in a laboratory setting.

Standard Laboratory PPE should be worn at all times when handling VPC-13566:
e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Nitrile or other appropriate chemical-resistant gloves.
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» Body Protection: A lab coat is mandatory.

o Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted
respirator is recommended.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage and Handling

Proper storage is critical to maintain the stability and efficacy of VPC-13566.

Storage .
Form Shelf Life Notes
Temperature
) Store in a dry, dark
Solid Powder -20°C >2 years
place.
In Solvent (e.g., Aliguot to avoid repeat
-80°C Up to 6 months
DMSO) freeze-thaw cycles.
For shorter-term
-20°C Up to 1 month

storage.

Handling:

e VPC-13566 is typically shipped at ambient temperature as a non-hazardous chemical.[2]
« Itis a white to off-white solid powder.[2]

e For reconstitution, VPC-13566 is soluble in DMSO.[2]

Disposal Plan

Dispose of VPC-13566 and any contaminated materials in accordance with all applicable
federal, state, and local regulations for chemical waste. It is recommended to consult your
institution's Environmental Health and Safety (EHS) department for specific guidance on
chemical waste disposal.

General Disposal Guidelines:
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e Unused Compound: Collect in a designated, labeled hazardous waste container.

o Contaminated Materials: Gloves, pipette tips, and other disposables that have come into
contact with VPC-13566 should be collected in a sealed bag and disposed of as chemical
waste.

e Solutions: Liquid waste containing VPC-13566 should be collected in a properly labeled,
sealed container for hazardous waste disposal. Do not pour down the drain.

Experimental Protocols

The following are summaries of experimental protocols for key assays involving VPC-13566,
based on published research.

Cell Viability (MTS) Assay

This assay is used to determine the effect of VPC-13566 on the proliferation of prostate cancer
cell lines.

Methodology:

o Cell Seeding: Plate LNCaP, enzalutamide-resistant (e.g., MR49F), and AR-negative (e.g.,
PC3) cells in 96-well plates.

o Treatment: After allowing cells to attach, treat them with a dose range of VPC-13566.
 Incubation: Incubate the cells for a specified period (e.g., 4 days).

« MTS Reagent: Add MTS reagent to each well and incubate according to the manufacturer's
instructions.

e Measurement: Measure the absorbance at the appropriate wavelength to determine cell
viability.

Example Data:
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Cell Line IC50 Value (pM)
LNCaP 0.15
Enzalutamide-Resistant (MR49F) 0.07

PC3 (AR-negative) No effect

AR Transcriptional Activity (PSA) Assay

This assay measures the ability of VPC-13566 to inhibit the transcriptional activity of the
androgen receptor by quantifying the expression of prostate-specific antigen (PSA), an AR-
regulated gene.

Methodology:

Cell Culture: Culture LNCaP cells in media supplemented with charcoal-stripped serum to
reduce background androgen levels.

» Stimulation and Treatment: Stimulate the cells with a synthetic androgen (e.g., R1881) and
treat with VPC-13566 or a vehicle control (DMSO).

 Incubation: Incubate for a defined period (e.g., 3 days).

e PSA Measurement: Collect the cell culture media and measure the concentration of secreted
PSA using an appropriate ELISA Kit.

Mechanism of Action and Signaling Pathway

VPC-13566 functions by binding to the Binding Function 3 (BF3) pocket on the androgen
receptor. This binding event displaces co-chaperone proteins, such as BAG1L, which are
necessary for the proper folding, stabilization, and nuclear translocation of the AR. By
disrupting these interactions, VPC-13566 prevents the AR from moving to the nucleus and
activating the transcription of its target genes, which are involved in prostate cancer cell growth
and survival.

Caption: Mechanism of action of VPC-13566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling VPC-
13566]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684039#personal-protective-equipment-for-
handling-vpc-13566]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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